Cas no 348-75-4 (4,4,4-trifluoro-3-methylbutanoic acid)

• Product Name: 4,4,4-trifluoro-3-methylbutanoic acid
• CAS No: 348-75-4
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• MDL: MFCD00039533
• CID: 36980
• PubChem ID: 136174
• Update Time: 2025-06-14

4,4,4-trifluoro-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)butyric acid
• 3-Trifluoromethylbutyric acid
• 4,4,4-trifluoro-3-methylbutanoic acid
• 3-(trifluoromethyl)butanoic acid
• 4,4,4-trifluoro-3-methyl-butyric acid
• FT-0613941
• 4,4,4-trifluoro-3-methylbutyric acid
• SCHEMBL191972
• 4,4,4-trifluoro-3-methyl-butanoic Acid
• 348-75-4
• MFCD00039533
• 4,4,4-trifluoro-3-methylbutanoicacid
• A822454
• FFZMMBKGTNDVRX-UHFFFAOYSA-N
• Butanoic acid, 4,4,4-trifluoro-3-methyl-
• AKOS006229558
• 3-methyl-4,4,4-trifluorobutyric acid
• EN300-208218
• 3-trifluoromethylbutanoic acid
• AS-63455
• 4,4,4-trifluoro-3-methyl butanoic acid
• DTXSID40956279
• AT22042
• (-)-3-trifluoromethylbutanoic acid
• BBL101947
• DB-008341
• STL555744
• 679-388-4
• FT96532
• DTXCID401384249

• MDL： MFCD00039533
• Inchi： 1S/C5H7F3O2/c1-3(2-4(9)10)5(6,7)8/h3H,2H2,1H3,(H,9,10)
• InChI Key： FFZMMBKGTNDVRX-UHFFFAOYSA-N
• SMILES： FC(C(C)CC(=O)O)(F)F
• BRN： 1760574

Computed Properties

• Exact Mass: 156.04000
• Monoisotopic Mass: 156.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not available
• Density: 90
• Boiling Point: 161.7℃ at 760 mmHg
• Flash Point: 90-91°C/25mm
• Refractive Index: 1.359
• PSA: 37.30000
• LogP: 1.65950
• Solubility: Not available

4,4,4-trifluoro-3-methylbutanoic acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II

Additional information on 4,4,4-trifluoro-3-methylbutanoic acid

Comprehensive Overview of 4,4,4-Trifluoro-3-methylbutanoic Acid (CAS No. 348-75-4): Properties, Applications, and Industry Insights

4,4,4-Trifluoro-3-methylbutanoic acid (CAS No. 348-75-4) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical research. This compound, characterized by its trifluoromethyl group and branched alkyl chain, exhibits unique physicochemical properties, making it a versatile intermediate in synthetic chemistry. With the growing demand for fluorinated compounds in drug discovery and material science, understanding its attributes and applications is critical for researchers and industry professionals.

The molecular structure of 4,4,4-trifluoro-3-methylbutanoic acid combines a carboxyl group with a fluorine-rich side chain, enhancing its lipophilicity and metabolic stability—a feature highly sought after in medicinal chemistry. Recent studies highlight its role in designing bioactive molecules, particularly in the development of protease inhibitors and anti-inflammatory agents. The compound’s CAS No. 348-75-4 is frequently cited in patents related to small-molecule therapeutics, reflecting its industrial relevance.

From an environmental perspective, the trifluoromethyl group in 4,4,4-trifluoro-3-methylbutanoic acid raises questions about biodegradability, a hot topic in green chemistry discussions. Researchers are exploring sustainable synthesis routes to minimize ecological impact while maintaining efficiency. This aligns with the broader trend of fluorine-containing compounds being scrutinized for their persistence in ecosystems, driving innovation in catalytic fluorination methods.

In material science, CAS 348-75-4 serves as a precursor for fluorinated polymers and surfactants, which are pivotal in coatings and electronics due to their thermal stability and water-repellent properties. The compound’s ability to modify surface energies makes it valuable in nanotechnology applications, such as self-assembled monolayers (SAMs). These advancements resonate with the surge in demand for high-performance materials in renewable energy and flexible electronics.

Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing 4,4,4-trifluoro-3-methylbutanoic acid, ensuring purity and consistency in industrial batches. Quality control protocols for CAS No. 348-75-4 often adhere to stringent regulatory standards, particularly in pharmaceutical applications where impurity profiles are critical. This underscores the compound’s role in GMP-compliant synthesis workflows.

Market trends indicate rising investments in fluorine-based chemistry, with 4,4,4-trifluoro-3-methylbutanoic acid positioned as a niche but growing segment. Its integration into peptide mimetics and enzyme inhibitors exemplifies its cross-disciplinary utility. As industries prioritize molecular diversity for drug pipelines, this compound’s relevance is expected to expand, supported by advancements in C–F bond activation technologies.

In conclusion, 4,4,4-trifluoro-3-methylbutanoic acid (CAS No. 348-75-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences, materials engineering, and environmental sustainability, addressing key challenges in targeted drug delivery and functional materials. For researchers navigating the complexities of fluorinated building blocks, this compound offers a compelling case study in molecular design and industrial adaptability.